2-(4-(Tert-butoxycarbonyl)morpholin-2-yl)benzoic acid

Specification

• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol
• IUPAC Name: 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-2-yl]benzoic acid
• Standard InChI: InChI=1S/C16H21NO5/c1-16(2,3)22-15(20)17-8-9-21-13(10-17)11-6-4-5-7-12(11)14(18)19/h4-7,13H,8-10H2,1-3H3,(H,18,19)
• Standard InChI Key: OLAMNZMCLBCLKB-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCOC(C1)C2=CC=CC=C2C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC(C1)C2=CC=CC=C2C(=O)O

Introduction

2-(4-(Tert-butoxycarbonyl)morpholin-2-yl)benzoic acid is a chemical compound that belongs to the class of benzoic acids, which are derivatives of benzoic acid. This specific compound incorporates a morpholine ring with a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and other biologically active molecules.

Synthesis and Applications

• Synthesis: The synthesis of this compound typically involves the reaction of a benzoic acid derivative with a morpholine derivative in the presence of a suitable coupling agent. The tert-butoxycarbonyl group is often used as a protecting group to prevent unwanted reactions during synthesis.

• Applications: Compounds like 2-(4-(Tert-butoxycarbonyl)morpholin-2-yl)benzoic acid are used as intermediates in the synthesis of pharmaceuticals and other biologically active compounds. They can be further modified to produce drugs with specific therapeutic properties.

Related Compounds and Research

• Related Compounds: A closely related compound is (R)-4-(4-(tert-butoxycarbonyl)morpholin-2-yl)benzoic acid, which has been documented with a CAS number of 2380833-58-7 and a molecular formula of C16H21NO5. Another related compound is (S)-4-(tert-butoxycarbonyl)morpholine-2-carboxylic acid, which is used in various synthetic pathways.

• Research Findings: While specific research findings on 2-(4-(Tert-butoxycarbonyl)morpholin-2-yl)benzoic acid are not detailed in the search results, compounds with similar structures are often studied for their antimicrobial and anticancer properties, as seen in the context of thiazole derivatives.

Data Table for Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
(R)-4-(4-(tert-butoxycarbonyl)morpholin-2-yl)benzoic acid	2380833-58-7	C16H21NO5	307.35 g/mol
(S)-4-(tert-butoxycarbonyl)morpholine-2-carboxylic acid	868689-63-8	C10H17NO5	231.25 g/mol
(R)-2-(4-(tert-butoxycarbonyl)morpholin-2-yl)benzoic acid	2381631-51-0	Not specified	Not specified